N-(4-Methoxybenzyl)hydroxylamine
Overview
Description
“N-(4-Methoxybenzyl)hydroxylamine” is a chemical compound with the CAS Number: 51307-59-6 and a molecular weight of 153.18 . It has a linear formula of C8H11NO2 . The compound is typically stored in an inert atmosphere, under -20C, and is shipped in a cold pack . It is a solid in physical form .
Molecular Structure Analysis
The InChI code for “N-(4-Methoxybenzyl)hydroxylamine” is 1S/C8H11NO2/c1-11-8-4-2-7(3-5-8)6-9-10/h2-5,9-10H,6H2,1H3 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
“N-(4-Methoxybenzyl)hydroxylamine” is a solid in physical form . It is stored in an inert atmosphere, under -20C . The compound has a molecular weight of 153.18 and a linear formula of C8H11NO2 .Scientific Research Applications
Synthesis of Thiosemicarbazide Derivatives
N-(4-Methoxybenzyl)hydroxylamine is used in the synthesis of thiosemicarbazide derivatives, which are important for their potential biological activities. These derivatives can be prepared by condensation reactions and have been studied for their cytotoxicity, indicating potential applications in medicinal chemistry .
Ligand Formation for Metal Complexes
This compound is also involved in the formation of ligands for metal complexes. For example, it has been used to create cationic complexes with ruthenium, which could have applications in catalysis or as part of materials with unique electronic properties .
Molecular Modeling and Simulation
N-(4-Methoxybenzyl)hydroxylamine-related compounds are subjects of molecular modeling and simulation studies. Programs like Amber and GROMACS utilize these compounds to produce simulations that can lead to a better understanding of their behavior in various environments .
Synthesis of Disubstituted Hydroxylamines
It serves as a precursor in the synthesis of di- and trisubstituted hydroxylamines, which are valuable in organic synthesis due to their versatility in forming various functional groups .
Safety and Hazards
The compound has been classified as dangerous, with hazard statements H315-H319-H228 . These statements indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The compound should be stored in a well-ventilated place and kept in a tightly closed container .
Future Directions
Mechanism of Action
Target of Action
N-(4-Methoxybenzyl)hydroxylamine is an organic compound with potential therapeutic applications
Mode of Action
It is known that the compound has an amine (NH2) and an alcohol (OH) functional group, which could potentially interact with various biological targets. The specifics of these interactions and the resulting changes are yet to be elucidated.
Biochemical Pathways
Result of Action
properties
IUPAC Name |
N-[(4-methoxyphenyl)methyl]hydroxylamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO2/c1-11-8-4-2-7(3-5-8)6-9-10/h2-5,9-10H,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CZPYPWDKUTWCHV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30447964 |
Source
|
| Record name | N-(4-Methoxybenzyl)hydroxylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30447964 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Methoxybenzyl)hydroxylamine | |
CAS RN |
51307-59-6 |
Source
|
| Record name | N-(4-Methoxybenzyl)hydroxylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30447964 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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